Cas no 893925-78-5 (6-(4-chlorophenyl)methyl-3-(3,5-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 6-(4-chlorophenyl)methyl-3-(3,5-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 893925-78-5
• MF: C₁₉H₁₆ClN₅O
• MW: 365.816242218018
• CID: 6354170
• PubChem ID: 7476547
• Update Time: 2025-07-15

6-(4-chlorophenyl)methyl-3-(3,5-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)methyl-3-(3,5-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 6-[(4-chlorophenyl)methyl]-3-(3,5-dimethylphenyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• AKOS024616054
• 6-[(4-chlorophenyl)methyl]-3-(3,5-dimethylphenyl)triazolo[4,5-d]pyrimidin-7-one
• F1876-1082
• 893925-78-5
• 6-(4-chlorobenzyl)-3-(3,5-dimethylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• Inchi： 1S/C19H16ClN5O/c1-12-7-13(2)9-16(8-12)25-18-17(22-23-25)19(26)24(11-21-18)10-14-3-5-15(20)6-4-14/h3-9,11H,10H2,1-2H3
• InChI Key： IULFOOHNMUFKDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=NC2=C(C1=O)N=NN2C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 365.1043378g/mol
• Monoisotopic Mass: 365.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 6-(4-chlorophenyl)methyl-3-(3,5-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Comprehensive Overview of 6-(4-chlorophenyl)methyl-3-(3,5-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 893925-78-5)

The compound 6-(4-chlorophenyl)methyl-3-(3,5-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 893925-78-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazolopyrimidinone core and substituted phenyl groups, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in modern medicine.

In recent years, the scientific community has shown increasing interest in triazolopyrimidine derivatives due to their diverse biological activities. The presence of both 4-chlorophenyl and 3,5-dimethylphenyl moieties in this compound enhances its lipophilicity and potential membrane permeability, critical factors in drug development. Current research trends focus on optimizing such structures for improved bioavailability and selectivity, addressing common challenges in small-molecule therapeutics.

The synthesis of CAS 893925-78-5 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Many researchers are investigating its potential interactions with biological targets, particularly in the context of inflammatory pathways and cellular signaling - topics that consistently rank high in scientific literature searches.

From a commercial perspective, 6-(4-chlorophenyl)methyl-3-(3,5-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one represents an important intermediate for further chemical modifications. Pharmaceutical companies are actively exploring its derivatives as potential candidates for treating various conditions, aligning with the current industry focus on personalized medicine and precision therapeutics. The compound's structural complexity offers multiple sites for rational drug design, making it valuable for medicinal chemistry applications.

Environmental and safety considerations for handling CAS 893925-78-5 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper chemical storage and waste disposal procedures should always be observed. The compound's stability profile and degradation pathways are subjects of ongoing investigation, particularly in light of increasing regulatory requirements for green chemistry practices in industrial applications.

Future research directions for this compound may explore its potential in combination therapies or as part of drug delivery systems. The growing interest in computational chemistry and AI-assisted drug discovery could accelerate the development of novel analogs based on this scaffold. As the scientific community continues to investigate triazolopyrimidinone derivatives, 893925-78-5 remains an important reference point for structure-activity relationship studies.

For researchers seeking detailed information about 6-(4-chlorophenyl)methyl-3-(3,5-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one, numerous peer-reviewed publications and patent documents are available. The compound's unique chemical properties continue to make it relevant in addressing current challenges in drug discovery and molecular design, particularly in the development of selective bioactive molecules with improved therapeutic profiles.